Cas no 555-57-7 (N-Benzyl-N-methyl-2-propyn-1-amine)

N-Benzyl-N-methyl-2-propyn-1-amine structure

555-57-7 structure

Product Name:N-Benzyl-N-methyl-2-propyn-1-amine

CAS No:555-57-7

MF:C₁₁H₁₃N

MW:159.227622747421

MDL:MFCD00008576

CID:82513

PubChem ID:4688

Update Time:2025-04-18

N-Benzyl-N-methyl-2-propyn-1-amine Chemical and Physical Properties

Names and Identifiers

- N-Benzyl-N-methylprop-2-yn-1-amine
- Pargyline
- benzyl(methyl)prop-2-ynylamine
- N-Methyl-N-propargylbenzylamine
- N-methyl-N-2-propyn-1-yl-Benzenemethanamine
- <i>N<
- N-Methyl-N-(2-propyn-1-yl)benzylamine
- benzyl-methyl-2-propinylamin
- eutonyl
- n-benzyl-n-methyl-2-propynylamine
- n-methyl-n-2-propynylbenzylamine
- Pargylin
- Supirdyl
- Eudatin
- N-Benzyl-N-methylpropargylamine
- N-Methyl-N-2-propynylbenzenemethanamine
- N-Methyl-N-benzylpropynylamine
- Pargylamine
- Paragyline
- Benzylmethylpropargylamine
- Eutron
- Methylbenzylpropynylamine
- Pargyline [INN:BAN]
- MO 911
- Pargylinum [INN-Latin]
- Pargilina [INN-Spanish]
- Benzenemethanamine, N-methyl-N-2-propynyl-
- Pargyline chloride
- BENZYLAMINE, N-METHYL-N-2-PROPYNYL
- N-methyl-N-(phenylmethyl)prop-2-yn-1-amine
- Eutonyl (Salt/Mix)
- NCGC00015841-06
- NINDS_000053
- Spectrum5_001030
- C07414
- W-105554
- NCGC00015841-02
- GTPL7262
- Pargylinum
- AS-75650
- Benzyl-methyl-prop-2-ynyl-amine
- EINECS 209-101-6
- PARGYLINE [VANDF]
- Pargyline hydrochloride (Salt/Mix)
- 1ST169387
- SPBio_001257
- CCG-205102
- N-benzyl-N-methyl-2-propinylamine
- KBio2_006257
- KBio3_001659
- Prestwick3_000183
- Pargyline [INN]
- N-Methyl-N-propargylbenzylamine, 97%
- CAS-306-07-0
- NCGC00015841-18
- Spectrum_000641
- HY-A0091A
- N-Methyl-N-(2-propynyl)benzylamine-
- AKOS009027469
- Spectrum2_001039
- UNII-9MV14S8G3E
- NCGC00015841-07
- KBioSS_001121
- BSPBio_002159
- benzyl(methyl)(prop-2-yn-1-yl)amine
- SCHEMBL2045
- BSPBio_000105
- CBChromo1_000308
- N-Benzyl-N-methyl-2-propyn-1-amine
- BENZYLAMINE, N-METHYL-N-2-PROPYNYL-
- SPBio_002026
- NS00000467
- DTXSID3023423
- N-Benzyl-N-methyl-2-propyn-1-amine #
- Prestwick2_000183
- AB00053516
- MFCD00008576
- SDCCGSBI-0050995.P005
- Benzylmethylpropynylamine
- CHEMBL673
- DPWPWRLQFGFJFI-UHFFFAOYSA-
- PARGYLINE [WHO-DD]
- NCGC00024240-03
- 555-57-7
- Lopac-P-8013
- BPBio1_000117
- Prestwick0_000183
- BRN 1938132
- DB01626
- CHEBI:7930
- KBio2_001121
- BDBM50172756
- NCGC00015841-01
- Pargyline (INN)
- Spectrum3_000540
- NCGC00015841-03
- KBio2_003689
- KBioGR_000918
- 2-Propynylamine, N-benzyl-N-methyl-
- N-benzyl-N-methyl-prop-2-yn-1-amine
- M2618
- SBI-0050995.P004
- 2-12-00-00548 (Beilstein Handbook Reference)
- FT-0700064
- Prestwick1_000183
- IDI1_000053
- Z103710848
- PARGYLINE [MI]
- EN300-120295
- NCGC00015841-05
- Lopac0_001022
- Spectrum4_000469
- CS-4685
- AB00053516_13
- 9MV14S8G3E
- Q781329
- AI3-62058
- NCGC00015841-04
- T72610
- DivK1c_000053
- Benzyl-methyl-2-propinylamin [Czech]
- HMS3604I04
- D08453
- CCRIS 6740
- KBio1_000053
- InChI=1/C11H13N/c1-3-9-12(2)10-11-7-5-4-6-8-11/h1,4-8H,9-10H2,2H3
- Pargilina
- BRD-K83597974-003-05-7
- A 19120
- DB-072009
- BRD-K83597974-003-22-2
- N-benzyl-N-methylprop-2-yn-1-amine,hydrochloride
- MDL： MFCD00008576
- Inchi： 1S/C11H13N/c1-3-9-12(2)10-11-7-5-4-6-8-11/h1,4-8H,9-10H2,2H3
- InChI Key： DPWPWRLQFGFJFI-UHFFFAOYSA-N
- SMILES： N(C)(CC#C)CC1C=CC=CC=1

Computed Properties

Exact Mass: 159.10500
Monoisotopic Mass: 159.105
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 159
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.1
Topological Polar Surface Area: 3.2

Experimental Properties

Color/Form: Yellow transparent liquid
Density: 0.944 g/mL at 25 °C(lit.)
Melting Point: 156 - 160 C
Boiling Point: 90°C/4mmHg(lit.)
Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
Refractive Index: n20/D 1.522(lit.)
PSA: 3.24000
LogP: 1.75160
Merck: 7038
Solubility: Not determined

N-Benzyl-N-methyl-2-propyn-1-amine Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301-H311-H315-H319-H331-H335
Warning Statement： P261-P280-P301 + P310-P305 + P351 + P338-P311
Hazardous Material transportation number：UN 2810 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 23/24/25-36/37/38
Safety Instruction： S23
RTECS：DP6475000
Hazardous Material Identification：
HazardClass：6.1(b)
PackingGroup：III
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Packing Group：III
Hazard Level：6.1(b)
Risk Phrases：R22
Packing Group：III
Safety Term：6.1(b)

N-Benzyl-N-methyl-2-propyn-1-amine Pricemore >>

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